(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-fluorobenzamide

• IUPAC Name: 3-fluoro-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H14FN3O3S2/c1-2-8-21-14-7-6-13(26(19,23)24)10-15(14)25-17(21)20-16(22)11-4-3-5-12(18)9-11/h2-7,9-10H,1,8H2,(H2,19,23,24)
• InChI Key: IIYQNEBBULRHFI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H14FN3O3S2
• Molecular Weight: 391.4 g/mol

Description

The compound “(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-fluorobenzamide” is a complex organic molecule that contains several functional groups, including an allyl group, a sulfamoyl group, a benzothiazole group, and a fluorobenzamide group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzothiazole group suggests a planar, aromatic ring system, which could contribute to the stability of the molecule. The allyl group could provide sites for further chemical reactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For instance, the allyl group could participate in reactions such as allylic substitutions or additions. The sulfamoyl group could potentially undergo hydrolysis or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the benzothiazole and fluorobenzamide groups could impact its solubility, acidity/basicity, and stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s used as a drug, it could interact with biological targets such as enzymes or receptors. The benzothiazole group is often found in molecules with biological activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis of this compound, its physical and chemical properties, and potential applications. For instance, it could be investigated for use in medicinal chemistry, given the biological activity associated with the benzothiazole group.